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Introduction

The y-glutamyl-lysine isopeptide bond is a covalent crosslink formed between the y-
carboxamide group of a glutamine residue and the e-amino group of a lysine residue. This bond
is primarily catalyzed by transglutaminase enzymes and plays a crucial role in protein structure
and function. The quantification of y-glutamyl-lysine is essential for understanding various
biological processes, including wound healing, blood coagulation, and the pathology of several
diseases such as celiac disease and neurodegenerative disorders.[1] Furthermore, it is a key
indicator of protein cross-linking in food science and biotechnology.[2][3] High-Performance
Liquid Chromatography coupled with Electrospray lonization Mass Spectrometry (HPLC-ESI-
MS) offers a highly sensitive and selective method for the accurate quantification of this
isopeptide.[2][3][4]

This document provides a detailed protocol for the quantification of y-glutamyl-lysine in
biological and protein samples using HPLC-ESI-MS.

Experimental Workflow Overview

The overall workflow for the quantification of y-glutamyl-lysine involves sample preparation to
liberate the isopeptide, chromatographic separation via HPLC, and subsequent detection and
guantification by ESI-MS/MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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